Cas no 1807131-83-4 (2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine
• CAS No: 1807131-83-4
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886558
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-2-4(12)11-6(5(3)10)7(8)9/h2,7H,1H3,(H,11,12)
• InChI Key： NTLWXRXLKWYIHO-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine

Introduction to 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine (CAS No. 1807131-83-4)

2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine, identified by its CAS number 1807131-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including a difluoromethyl substituent, an iodo atom, a hydroxyl group, and a methyl group, endows this molecule with unique chemical properties and potential biological activities that make it of great interest to researchers.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into small-molecule inhibitors to improve pharmacokinetic profiles, as demonstrated in various clinical candidates targeting kinases and other enzymes. The iodo substituent at the 3-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in drug discovery to introduce complexity and diversity into molecular libraries.

The hydroxyl group at the 6-position introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the compound with biological targets. Additionally, the methyl group at the 4-position contributes to steric bulk and may play a role in modulating receptor binding kinetics. The combination of these features makes 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in leveraging advanced computational methods to predict the biological activity of such compounds. Virtual screening approaches, combined with machine learning models trained on large datasets of bioactive molecules, have enabled researchers to rapidly identify promising candidates for further experimental validation. Studies have shown that molecules containing difluoromethyl groups often exhibit improved binding affinities for protein targets, likely due to their ability to engage hydrophobic pockets or participate in dipole-dipole interactions.

Moreover, the iodo atom in 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine serves as an excellent precursor for generating bivalent interactions with biological targets. This property has been exploited in the design of multivalent ligands, which can enhance target engagement and reduce off-target effects. Such strategies are particularly relevant in oncology research, where targeted therapies often require high specificity and potency. The compound’s structural features align well with emerging trends in drug design, where modularity and adaptability are key considerations.

Recent advances in synthetic methodologies have also facilitated the exploration of analogs derived from 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at various positions along the pyridine ring, expanding the chemical space available for exploration. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to identify novel scaffolds with desired pharmacological properties.

The pharmaceutical industry continues to prioritize compounds with optimized physicochemical properties, such as solubility, permeability, and metabolic stability. The structural features of 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine, including its aromaticity and functional diversity, contribute to its suitability as a lead compound or intermediate in drug development pipelines. Its amenability to further derivatization makes it a valuable asset for medicinal chemists aiming to address unmet medical needs.

In conclusion,2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methylpyridine (CAS No. 1807131-83-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique combination of functional groups positions it as a versatile tool for developing new therapeutic agents targeting various diseases. As computational chemistry and synthetic methodologies continue to evolve, compounds like this one will remain at the forefront of innovation in drug discovery.